Cas no 18441-43-5 (5-Methylbenzofuran)

• Product Name: 5-Methylbenzofuran
• CAS No: 18441-43-5
• MF: C₉H₈O
• MW: 132.159222602844
• MDL: MFCD00138124
• CID: 192375
• PubChem ID: 33103
• Update Time: 2025-11-02

5-Methylbenzofuran Chemical and Physical Properties

Names and Identifiers

• Benzofuran, 5-methyl-
• 5-Methylbenzofuran
• 5-methyl-1-benzofuran
• 5-methyl-benzo[b]furan
• Benzofuran,5-methyl
• EINECS 242-318-4
• methyl-5 benzofuranne
• 5-Methylbenzo[b]furan
• 5-methyl-benzofuran
• GLM9ZJ1WW7
• KCZQNAOFWQGLCN-UHFFFAOYSA-N
• 6383AJ
• CM10745
• AS06433
• NE25643
• MB00739
• TRA0077912
• SY009697
• Z1741794508
• InChI=1/C9H8O/c1-7-2-3-9-
• AC2085
• CS-0309087
• DTXSID90171571
• AKOS006275454
• UNII-GLM9ZJ1WW7
• 18441-43-5
• Z1198151070
• CS-11213
• MFCD00138124
• EN300-156048
• FT-0710831
• NS00026052
• SCHEMBL172397
• InChI=1/C9H8O/c1-7-2-3-9-8(6-7)4-5-10-9/h2-6H,1H
• DB-082599

• MDL： MFCD00138124
• Inchi： 1S/C9H8O/c1-7-2-3-9-8(6-7)4-5-10-9/h2-6H,1H3
• InChI Key： KCZQNAOFWQGLCN-UHFFFAOYSA-N
• SMILES： O1C=CC2C=C(C)C=CC1=2

Computed Properties

• Exact Mass: 132.05800
• Monoisotopic Mass: 132.057515
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 13.1
• XLogP3: 2.7

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.077±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 198 ºC
• Flash Point: 71.4±5.5 ºC,
• Refractive Index: 1.5570
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),
• PSA: 13.14000
• LogP: 2.74120
• Vapor Pressure: 0.6±0.4 mmHg at 25°C

5-Methylbenzofuran Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 5-Methylbenzofuran

Comprehensive Guide to 5-Methylbenzofuran (CAS No. 18441-43-5): Properties, Applications, and Market Insights

5-Methylbenzofuran (CAS No. 18441-43-5) is a heterocyclic organic compound that has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, fragrances, and material science. This benzofuran derivative features a fused benzene and furan ring system with a methyl group at the 5-position, making it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its potential, especially in the development of novel bioactive molecules and aromatic compounds.

The chemical structure of 5-Methylbenzofuran contributes to its unique physicochemical properties. It exhibits moderate solubility in organic solvents like ethanol and dichloromethane, while being sparingly soluble in water. Its molecular formula (C9H8O) and molecular weight (132.16 g/mol) make it a lightweight yet stable compound under standard conditions. Recent studies highlight its role as a precursor in the synthesis of flavoring agents and pharmaceutical intermediates, aligning with the growing demand for sustainable and efficient chemical processes.

One of the most prominent applications of 5-Methylbenzofuran is in the fragrance industry. Its aromatic profile lends itself well to the creation of woody and amber-like scents, which are highly sought after in perfumery. Additionally, its derivatives are being investigated for their potential in drug discovery, particularly in the development of anti-inflammatory and antimicrobial agents. This aligns with current trends in green chemistry and the search for eco-friendly alternatives in synthetic pathways.

From a market perspective, the demand for 5-Methylbenzofuran is expected to rise, driven by advancements in organic synthesis and the expanding fine chemicals sector. Manufacturers are focusing on optimizing production methods to enhance yield and purity, catering to the stringent requirements of pharmaceutical and specialty chemical industries. The compound’s compatibility with catalytic processes further underscores its relevance in modern chemical manufacturing.

In the realm of research, 5-Methylbenzofuran is frequently cited in studies exploring structure-activity relationships (SAR) of heterocyclic compounds. Its modular structure allows for facile functionalization, enabling the design of novel molecules with tailored properties. This has sparked interest in academic and industrial laboratories, particularly in projects related to medicinal chemistry and material science innovations.

Safety and handling of 5-Methylbenzofuran are critical considerations for laboratory and industrial settings. While it is not classified as hazardous under standard regulations, proper storage in cool, dry environments and the use of personal protective equipment (PPE) are recommended. These precautions align with global laboratory safety standards and ensure compliance with environmental and occupational health guidelines.

Looking ahead, the versatility of 5-Methylbenzofuran positions it as a key player in the evolving landscape of specialty chemicals. Its applications span multiple industries, from flavor and fragrance to pharmaceutical research, making it a compound of enduring interest. As synthetic methodologies advance and sustainability becomes a priority, 5-Methylbenzofuran is poised to remain at the forefront of innovation in organic chemistry.

For researchers and industry professionals seeking reliable information on 5-Methylbenzofuran, this guide provides a comprehensive overview of its properties, applications, and market trends. By staying informed about the latest developments, stakeholders can leverage the potential of this benzofuran-based compound to drive progress in their respective fields.